![molecular formula C14H18ClNOS B5301790 (4-methoxybenzyl)[(5-methyl-2-thienyl)methyl]amine hydrochloride](/img/structure/B5301790.png)
(4-methoxybenzyl)[(5-methyl-2-thienyl)methyl]amine hydrochloride
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Overview
Description
(4-methoxybenzyl)[(5-methyl-2-thienyl)methyl]amine hydrochloride, also known as MTAH, is a chemical compound that has gained attention in scientific research for its potential therapeutic applications. MTAH is a derivative of thienylamine and is synthesized through a specific chemical process.
Mechanism of Action
The exact mechanism of action of (4-methoxybenzyl)[(5-methyl-2-thienyl)methyl]amine hydrochloride is not fully understood. However, it is believed to exert its effects through the inhibition of certain enzymes and receptors in the body. For example, this compound has been shown to inhibit the activity of the enzyme monoamine oxidase, which is involved in the breakdown of neurotransmitters such as dopamine and serotonin. By inhibiting this enzyme, this compound may increase the levels of these neurotransmitters in the brain, leading to its neuroprotective effects. This compound has also been shown to have activity against certain receptors, such as the adenosine A2A receptor, which is involved in the regulation of dopamine release.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In animal studies, this compound has been shown to increase dopamine and serotonin levels in the brain, leading to its neuroprotective effects. This compound has also been shown to inhibit the growth of cancer cells and to have antiviral activity against certain viruses. However, the exact biochemical and physiological effects of this compound are still being studied.
Advantages and Limitations for Lab Experiments
One advantage of using (4-methoxybenzyl)[(5-methyl-2-thienyl)methyl]amine hydrochloride in lab experiments is its potential therapeutic applications in various fields of research. This compound has been shown to have neuroprotective effects, to inhibit the growth of cancer cells, and to have antiviral activity against certain viruses. However, one limitation of using this compound in lab experiments is its limited availability and high cost. This compound is a relatively new compound, and its synthesis is complex and time-consuming, which may limit its use in certain experiments.
Future Directions
There are several future directions that can be explored in the study of (4-methoxybenzyl)[(5-methyl-2-thienyl)methyl]amine hydrochloride. One direction is the investigation of its potential therapeutic applications in other fields of research, such as cardiovascular disease and inflammation. Another direction is the development of more efficient and cost-effective methods for synthesizing this compound. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of this compound.
Synthesis Methods
(4-methoxybenzyl)[(5-methyl-2-thienyl)methyl]amine hydrochloride is synthesized through a two-step process. The first step involves the reaction of 5-methyl-2-thiophenemethanol with para-methoxybenzylchloride in the presence of a base. The reaction results in the formation of (4-methoxybenzyl)[(5-methyl-2-thienyl)methyl] alcohol. In the second step, the alcohol is converted to the hydrochloride salt form through a reaction with hydrochloric acid.
Scientific Research Applications
(4-methoxybenzyl)[(5-methyl-2-thienyl)methyl]amine hydrochloride has been studied for its potential therapeutic applications in various fields of research, including neuroscience, cancer, and infectious diseases. In neuroscience, this compound has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative disorders such as Parkinson's disease. In cancer research, this compound has been shown to inhibit the growth of cancer cells and may have potential as an anticancer agent. In infectious disease research, this compound has been shown to have antiviral activity against certain viruses.
properties
IUPAC Name |
1-(4-methoxyphenyl)-N-[(5-methylthiophen-2-yl)methyl]methanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NOS.ClH/c1-11-3-8-14(17-11)10-15-9-12-4-6-13(16-2)7-5-12;/h3-8,15H,9-10H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVVFJVSLHVBUCP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)CNCC2=CC=C(C=C2)OC.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18ClNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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